Cas no 946222-77-1 (N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}cyclohexanecarboxamide)

• Product Name: N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}cyclohexanecarboxamide
• CAS No: 946222-77-1
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 5871338
• PubChem ID: 16933522
• Update Time: 2025-07-09

N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)cyclohexanecarboxamide
• 946222-77-1
• N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)cyclohexanecarboxamide
• F2397-0122
• AKOS024646620
• N-{3,7-dimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}cyclohexanecarboxamide
• N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}cyclohexanecarboxamide

• Inchi： 1S/C15H19N3O2S/c1-9-8-21-15-16-10(2)12(14(20)18(9)15)17-13(19)11-6-4-3-5-7-11/h8,11H,3-7H2,1-2H3,(H,17,19)
• InChI Key： RWWSWUHSJMVJNT-UHFFFAOYSA-N
• SMILES： C1(C(NC2C(=O)N3C(C)=CSC3=NC=2C)=O)CCCCC1

Computed Properties

• Exact Mass: 305.11979803g/mol
• Monoisotopic Mass: 305.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.1Ų

Additional information on N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}cyclohexanecarboxamide

N-{3,7-Dimethyl-5-Oxo-5H-1,3Thiazolo[3,2-A]Pyrimidin-6-Yl}Cyclohexanecarboxamide: A Comprehensive Overview

The compound with CAS No. 946222-77-1, known as N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidin-6-yl}cyclohexanecarboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazolo[3,2-a]pyrimidine ring system with a cyclohexanecarboxamide moiety. The thiazolo[3,2-a]pyrimidine core is a heterocyclic aromatic compound that is known for its versatility in biological and chemical applications.

Recent studies have highlighted the potential of N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidin-6-yl}cyclohexanecarboxamide as a promising candidate in drug discovery. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in the development of therapeutic agents. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases.

The cyclohexanecarboxamide group attached to the thiazolo[3,2-a]pyrimidine ring contributes significantly to the compound's pharmacokinetic properties. This group enhances the molecule's solubility and bioavailability, which are critical factors for its effectiveness as a drug candidate. Additionally, the dimethyl substituents on the thiazolo[3,2-a]pyrimidine ring provide steric bulk and electronic effects that modulate the compound's activity and selectivity.

One of the most recent breakthroughs involving this compound is its application in targeted therapy for neurodegenerative diseases. Researchers have found that N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidin-6-yl}cyclohexanecarboxamide can cross the blood-brain barrier efficiently due to its lipophilic nature while maintaining high specificity for certain neuronal targets. This property makes it a strong candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, this compound has also been explored for its role in advanced materials science applications. The thiazolo[3,2-a]pyrimidine moiety exhibits interesting electronic properties that make it suitable for use in organic electronics and optoelectronic devices. For example, studies have demonstrated that this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability.

The synthesis of N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidin-6-yil}cyclohexanecarboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazolo[3,2-a]pyrimidine ring through cyclization reactions and subsequent functionalization to introduce the cyclohexanecarboxamide group. This synthesis pathway has been optimized to achieve high yields and purity levels suitable for both research and industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions due to its amide bonds and heterocyclic structure. This makes it less likely to persist in the environment and reduces potential risks associated with long-term exposure.

In conclusion,N-{3',7'-dimethyl-S'-oxo-S'H-thiazo lo [S',Za ] pyr imidin -e yl } cyc lo hex an ecar box amide represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure enables diverse interactions at both molecular and macroscopic levels